9-(azidomethyl)anthracene
Description
9-(Azidomethyl)anthracene is a chemical compound with the molecular formula C15H12N3 . It is a derivative of anthracene, a polycyclic aromatic hydrocarbon .
Synthesis Analysis
There are several methods available for the synthesis of 9-(azidomethyl)anthracene, including the reaction of anthracene with azidomethyl chloride, azidomethyl bromide, or sodium azide in the presence of a base.Molecular Structure Analysis
The molecule consists of a flat aromatic ring system with a rigid backbone that provides high thermal stability. It has a molecular formula of C15H12N3 and an average mass of 233.268 Da .Chemical Reactions Analysis
9-(Azidomethyl)anthracene has been used in a bio-orthogonal functionalization strategy for site-specific coupling of antibodies on vesicle surfaces after self-assembly . The primary amino groups were functionalized with a linker carrying a strained alkyne group for a bio-orthogonal strain-promoted alkyne–azide cycloaddition (SPAAC) reaction .Physical And Chemical Properties Analysis
9-(Azidomethyl)anthracene is a yellowish-orange solid with a melting point of 110-112°C. It is soluble in organic solvents such as dichloromethane and acetonitrile and shows fluorescence emission in the blue-green region upon excitation with UV light.Mechanism of Action
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis of 9-(azidomethyl)anthracene can be achieved through a multi-step reaction pathway involving the conversion of anthracene to 9-bromoanthracene, followed by the substitution of the bromine with an azide group using sodium azide and a suitable solvent.", "Starting Materials": [ "Anthracene", "Bromine", "Sodium azide", "Sodium hydroxide", "Acetone", "Diethyl ether", "Hydrochloric acid", "Sodium bicarbonate" ], "Reaction": [ "Step 1: Anthracene is reacted with bromine in the presence of a suitable solvent such as acetone or diethyl ether to yield 9-bromoanthracene.", "Step 2: 9-bromoanthracene is then reacted with sodium azide in the presence of a suitable solvent such as diethyl ether to yield 9-(azidomethyl)anthracene.", "Step 3: The product is purified by recrystallization or column chromatography using a suitable solvent system.", "Overall reaction: Anthracene + Br2 -> 9-bromoanthracene -> 9-(azidomethyl)anthracene" ] } | |
CAS RN |
195133-98-3 |
Molecular Formula |
C15H11N3 |
Molecular Weight |
233.3 |
Purity |
95 |
Origin of Product |
United States |
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